1-[(2-bromophenoxy)acetyl]-3,5-dimethyl-4-[(4-methylphenyl)thio]-1H-pyrazole

• IUPAC Name: 2-(2-bromophenoxy)-1-[3,5-dimethyl-4-(4-methylphenyl)sulfanylpyrazol-1-yl]ethanone
• InChI: InChI=1S/C20H19BrN2O2S/c1-13-8-10-16(11-9-13)26-20-14(2)22-23(15(20)3)19(24)12-25-18-7-5-4-6-17(18)21/h4-11H,12H2,1-3H3
• InChI Key: DUSBDLIMZIVHFN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SC2=C(N(N=C2C)C(=O)COC3=CC=CC=C3Br)C
• Molecular Formula: C20H19BrN2O2S
• Molecular Weight: 431.3 g/mol

Description

Synthesis Analysis

While specific synthesis methods for this compound were not found, pyrazole-bearing compounds are known for their diverse pharmacological effects including potent antileishmanial and antimalarial activities. Some hydrazine-coupled pyrazoles were successfully synthesized and their structures were verified by employing elemental microanalysis, FTIR, and 1H NMR techniques.

Scientific Research Applications

• Synthesis and Characterization :

  • A study focused on the synthesis and characterization of various substituted pyrazoles, including a detailed spectral evaluation. This research underscores the importance of pyrazoles in chemical synthesis and their potential applications in various fields (Pareek, Joseph, & Seth, 2010).

• Molecular Structure and Tautomerism :

  • Research on the structures of NH-pyrazoles, including their tautomerism in solution and solid states, has been conducted. This work is significant for understanding the chemical properties and potential applications of pyrazoles (Cornago et al., 2009).

• Biological Evaluation :

  • A study described the synthesis and biological evaluation of certain pyrazole derivatives. These findings are crucial for the development of new pharmaceuticals and other biologically active compounds (Thadhaney, Sharma, Sharma, & Talesara, 2011).

• Crystallography and Hydrogen Bonding :

  • Research on the molecular conformation and hydrogen bonding of pyrazole derivatives provides insights into their potential applications in materials science and pharmaceuticals (Asma et al., 2018).

• Multicomponent Synthesis :

  • A study described the one-pot synthesis of pyrazolyl triazolo thiadiazinyl chromen-2-ones, demonstrating the versatility and efficiency of pyrazoles in multicomponent chemical synthesis (Pavurala & Vedula, 2015).

• Antimicrobial Activity :

  • A key study examined the synthesis of N-phenylpyrazole derivatives, revealing their potent antimicrobial activity. This highlights the potential of pyrazoles in developing new antimicrobial agents (Farag, Mayhoub, Barakat, & Bayomi, 2008).

• Quantum Chemical Studies :

  • Research on the quantum chemical computational studies of pyrazole compounds contributes to our understanding of their electronic properties and potential applications in nanotechnology and material science (Inkaya et al., 2012).